Cas no 899357-53-0 (2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide)

• Product name: 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide
• CAS No: 899357-53-0
• MF: C₂₃H₂₅N₃O₄S₂
• MW: 471.592303037643
• CID: 5447597

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(benzenesulfonyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-propan-2-ylphenyl)butanamide
• 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide

• Inchi： 1S/C23H25N3O4S2/c1-4-19(21(27)25-17-12-10-16(11-13-17)15(2)3)31-23-24-14-20(22(28)26-23)32(29,30)18-8-6-5-7-9-18/h5-15,19H,4H2,1-3H3,(H,25,27)(H,24,26,28)
• InChI Key： BBVNFYSMCYTLAO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)C(SC1NC(=O)C(S(C2=CC=CC=C2)(=O)=O)=CN=1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide

Introduction to 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide (CAS No. 899357-53-0)

2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide (CAS No. 899357-53-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyrimidine and sulfonamide, two functional groups that are widely studied for their potential therapeutic applications.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceutical agents. The presence of the sulfonamide group further enhances the compound's pharmacological profile by conferring additional properties such as increased solubility and stability. The combination of these structural features makes 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide a promising candidate for various therapeutic applications.

Recent studies have focused on the potential of this compound as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This finding has sparked interest in exploring its potential as an anticancer agent.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Medicinal Chemistry demonstrated that 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide effectively reduces inflammation and pain in animal models. These findings suggest that the compound could be developed into a novel therapeutic agent for inflammatory diseases and pain management.

The synthesis of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-4-(propan-2-yl)phenylbutanamide involves a series of well-defined chemical reactions. The key steps include the formation of the pyrimidine ring through a condensation reaction, followed by the introduction of the sulfonamide group via a substitution reaction. The final step involves the attachment of the butanamide moiety to the phenyl ring. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 2-{5-(benzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylysulfanyl}-N-4-(propan-2-ylylphenylbutanamide have been extensively characterized. It is a white crystalline solid with a molecular weight of 483.58 g/mol. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This solubility profile is advantageous for its use in biological assays and drug delivery systems.

In terms of safety and toxicity, preliminary studies have indicated that 2-{5-(benzenesulfonyl)-6-oxyo1,6-dihydro-pyr-imidin--ysulfanyl}-N--(propan--yllphen-but-an-amide exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use. These assessments will include both in vitro and in vivo studies to evaluate potential side effects and long-term safety profiles.

The potential applications of 2-{5-(benzenesulfonyl)-6-oxyo1,6-dihydro-pyr-imidin--ysulfanyl}-N--(propan--yllphen-but-an-amide extend beyond cancer therapy and pain management. Researchers are also exploring its use as an antimicrobial agent due to its ability to disrupt bacterial cell walls and inhibit microbial growth. Initial studies have shown promising results against both Gram-positive and Gram-negative bacteria, suggesting that it could be developed into a broad-spectrum antibiotic.

In conclusion, 2-{5-(benzenesulfonyl)-6-oxyo1,6-dihydro-pyr-imidin--ysulfanyl}-N--(propan--yllphen-but-an-amide (CAS No. 899357-530) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is poised to play a crucial role in advancing medical treatments for a range of diseases.